N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-(ethylthio)benzamide

• IUPAC Name: N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C18H23NO3S/c1-4-23-17-8-6-5-7-14(17)18(21)19-10-9-16(20)15-11-12(2)22-13(15)3/h5-8,11,16,20H,4,9-10H2,1-3H3,(H,19,21)
• InChI Key: MMFNLQXQJUFQEM-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCCC(C2=C(OC(=C2)C)C)O
• Molecular Formula: C18H23NO3S
• Molecular Weight: 333.4 g/mol

Description

N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-(ethylthio)benzamide is a chemical compound that has recently gained attention in the scientific community due to its potential therapeutic applications. The compound has been synthesized using various methods and has shown promising results in scientific research.

Scientific Research Applications

Biopolymer Synthesis and Material Science

The application of furan derivatives, akin to the core structure in the specified compound, has been extensively researched in the context of biopolymer synthesis and material science. Furan derivatives are pivotal in developing sustainable polymers and materials due to their renewable origins and potential to replace petroleum-based counterparts. For example, 5-Hydroxymethylfurfural (HMF) and its derivatives, including 2,5-dimethylfuran, play a crucial role in synthesizing new generations of polymers and functional materials with applications ranging from biodegradable plastics to energy storage devices. The synthesis and applications of such furan-based compounds underscore the potential for creating environmentally friendly materials with broad applicability in various industries (Chernyshev, Kravchenko, & Ananikov, 2017).

Pharmaceutical Applications

In the pharmaceutical sector, furan derivatives exhibit significant potential as intermediates in drug development due to their structural diversity and biological activity. Although specific research on "N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-(ethylthio)benzamide" may not be directly available, compounds with similar furan cores are explored for their antimicrobial, antifungal, and anticancer properties. For instance, benzofurans represent a class of compounds with a wide range of biological activities, making them valuable scaffolds in drug discovery. Their applications in treating microbial diseases highlight the versatility of furan-based compounds in addressing global health challenges (Hiremathad et al., 2015).

Biofuel Production

The structural component, 2,5-dimethylfuran, derived from biomass, is a promising biofuel candidate due to its high energy density and compatibility with existing fuel infrastructure. Research into the conversion of lignocellulosic biomass into 2,5-dimethylfuran underscores the compound's potential in providing sustainable energy solutions. This area of research is pivotal in developing alternative fuels that can significantly reduce dependency on fossil fuels, thereby mitigating environmental impact (Nguyen et al., 2021).